Cas no 2137786-61-7 (Ethanone, 2-bromo-1-(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)-)

• Product Name: Ethanone, 2-bromo-1-(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)-
• CAS No: 2137786-61-7
• MF: C₉H₁₅BrN₂O
• MW: 247.132201433182
• CID: 5258661
• Update Time: 2025-06-11

Ethanone, 2-bromo-1-(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)-

• Inchi： 1S/C9H15BrN2O/c10-6-9(13)12-5-3-7-8(12)2-1-4-11-7/h7-8,11H,1-6H2
• InChI Key： UQIMRYADMLJGJP-UHFFFAOYSA-N
• SMILES： C(=O)(N1C2CCCNC2CC1)CBr

Additional information on Ethanone, 2-bromo-1-(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)-

Ethanone, 2-bromo-1-(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl): A Comprehensive Overview

Ethanone, 2-bromo-1-(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl) (CAS No. 2137786-61-7), is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic ketone has garnered attention due to its unique structural properties and potential applications in drug development. The compound's molecular structure incorporates a brominated ethanone moiety linked to an octahydro-1H-pyrrolo[3,2-b]pyridine ring system, which contributes to its distinct chemical behavior and reactivity.

The octahydro-1H-pyrrolo[3,2-b]pyridine scaffold is particularly noteworthy as it is a derivative of pyrrole and pyridine, two heterocyclic systems that are widely recognized for their biological activity. This particular scaffold has been extensively studied for its potential in modulating various biological pathways, making it a valuable scaffold for medicinal chemists. The presence of the bromo substituent on the ethanone group further enhances the compound's utility in synthetic chemistry, allowing for diverse functionalization and derivatization strategies.

Recent advancements in the field of drug discovery have highlighted the importance of Ethanone, 2-bromo-1-(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl) as a lead compound. Researchers have leveraged its structural features to develop novel molecules with therapeutic potential. For instance, studies have demonstrated its ability to interact with specific biological targets, suggesting applications in the treatment of neurological disorders and inflammatory conditions. The compound's unique pharmacophore has been identified as a key determinant of its biological activity, prompting further investigation into its mechanism of action.

The synthesis of Ethanone, 2-bromo-1-(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl) involves a multi-step process that requires precise control over reaction conditions. The bromination step is particularly critical, as it determines the reactivity of the compound in subsequent synthetic transformations. Recent improvements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic and industrial research settings.

In vitro studies have provided valuable insights into the biological activity of Ethanone, 2-bromo-1-(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl). These studies have revealed its potential as an inhibitor of certain enzymes and receptors involved in disease pathways. For example, preliminary data suggest that it may modulate the activity of enzymes associated with neurotransmitter synthesis and degradation, which could have implications for the treatment of depression and anxiety disorders. Additionally, its interaction with inflammatory pathways has been explored, indicating potential applications in anti-inflammatory therapies.

The compound's structural versatility also makes it an attractive candidate for structure-based drug design. Computational modeling techniques have been employed to understand how Ethanone, 2-bromo-1-(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl) interacts with biological targets at the molecular level. These studies have provided critical insights into its binding affinity and selectivity, guiding the optimization of its pharmacological properties. By leveraging these insights, researchers aim to develop more potent and selective derivatives with improved therapeutic profiles.

Future research directions for Ethanone, 2-bromo-1-(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl) include exploring its pharmacokinetic properties and potential side effects. Understanding how the compound is metabolized and eliminated from the body is essential for determining its suitability for clinical use. Additionally, preclinical studies are needed to assess its safety and efficacy in animal models before moving to human trials. These studies will provide a more comprehensive evaluation of its therapeutic potential and help identify any limitations or challenges associated with its use.

The development of new drugs is a complex process that relies on the contributions of multiple disciplines within chemistry and biology. Ethanone, 2-bromo-1-(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl) exemplifies how advancements in synthetic chemistry can lead to novel therapeutic agents with significant medical value. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.